Cas no 462067-61-4 (3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one)

3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one is a quinolinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzylamino-methyl substituent at the 3-position and a methoxy group at the 7-position, which may enhance its binding affinity to biological targets. This compound is of interest due to its scaffold, which is commonly explored for antimicrobial, anti-inflammatory, or kinase inhibitory activity. The methoxy group improves solubility and metabolic stability, while the benzylamino-methyl moiety offers versatility for further functionalization. Suitable for use in drug discovery, it serves as a valuable intermediate for synthesizing more complex bioactive molecules. High purity and well-characterized synthesis ensure reproducibility in research applications.

3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one structure

462067-61-4 structure

Product name:3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one

CAS No:462067-61-4

MF:C₁₈H₁₈N₂O₂

MW:294.347724437714

CID:2294887

PubChem ID:864650

3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one
- 3-[(benzylamino)methyl]-7-methoxy-1H-quinolin-2-one
- 3-((Benzylamino)methyl)-7-methoxyquinolin-2(1H)-one
- SB68956
- AKOS000300178
- Oprea1_364709
- 462067-61-4
- MDL： MFCD02592002
- Inchi： InChI=1S/C18H18N2O2/c1-22-16-8-7-14-9-15(18(21)20-17(14)10-16)12-19-11-13-5-3-2-4-6-13/h2-10,19H,11-12H2,1H3,(H,20,21)
- InChI Key： NDKHGKBLIUQHRS-UHFFFAOYSA-N
- SMILES： COC1=CC2=NC(=C(C=C2C=C1)CNCC3=CC=CC=C3)O

Computed Properties

Exact Mass: 294.136827821g/mol
Monoisotopic Mass: 294.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 50.4Å²

3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	B010645-100mg	3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one	462067-61-4		100mg	$ 160.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008240-500mg	3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one	462067-61-4		500mg	3656.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008240-500mg	3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one	462067-61-4		500mg	3656CNY	2021-05-07
Crysdot LLC	CD11121244-5g	3-((Benzylamino)methyl)-7-methoxyquinolin-2(1H)-one	462067-61-4	97%	5g	$874	2024-07-17
TRC	B010645-50mg	3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one	462067-61-4		50mg	$ 100.00	2022-06-07
Chemenu	CM262270-1g	3-((Benzylamino)methyl)-7-methoxyquinolin-2(1H)-one	462067-61-4	97%	1g	$326	2022-06-11
Chemenu	CM262270-5g	3-((Benzylamino)methyl)-7-methoxyquinolin-2(1H)-one	462067-61-4	97%	5g	$825	2021-08-18